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Compound of Interest

Compound Name: Phomaligol A

Cat. No.: B13437989

Audience: Researchers, scientists, and drug development professionals.

Introduction: Phomaligol A is a polyoxygenated cyclohexenone derivative isolated from
marine-derived fungi such as Aspergillus flavus and Aspergillus flocculosus.[1][2][3][4]
Preliminary studies on related phomaligol compounds have suggested potential bioactivities,
including anti-inflammatory, anticancer, and antimicrobial effects.[5] These application notes
provide a comprehensive experimental framework to systematically evaluate the therapeutic
potential of Phomaligol A, from initial screening to mechanistic studies.

Section 1: Overall Experimental Workflow

The investigation into Phomaligol A's bioactivity is structured as a three-tiered approach. This
workflow ensures a logical progression from broad screening to focused mechanistic
investigation, optimizing resource allocation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

